Cas no 2229345-64-4 (2-(1-bromo-2-methylpropan-2-yl)-1-chloro-3-methylbenzene)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-3-methylbenzene
• CAS No: 2229345-64-4
• MF: C₁₁H₁₄BrCl
• MW: 261.585861682892
• CID: 6471511
• PubChem ID: 165665878
• Update Time: 2025-06-07

2-(1-bromo-2-methylpropan-2-yl)-1-chloro-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-3-methylbenzene
• EN300-1927843
• 2229345-64-4

• Inchi： 1S/C11H14BrCl/c1-8-5-4-6-9(13)10(8)11(2,3)7-12/h4-6H,7H2,1-3H3
• InChI Key： PJZSZMMNNJEIQV-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C(=CC=CC=1C)Cl

Computed Properties

• Exact Mass: 259.99674g/mol
• Monoisotopic Mass: 259.99674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Additional information on 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-3-methylbenzene

Chemical Profile of 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-3-methylbenzene (CAS No. 2229345-64-4)

The compound 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-3-methylbenzene, identified by its CAS number 2229345-64-4, is a structurally complex aromatic molecule that has garnered significant attention in the field of organic synthesis and pharmaceutical research. Its unique framework, featuring a benzene ring substituted with chloro, bromo, and alkyl groups, makes it a versatile intermediate for the development of novel chemical entities.

In recent years, the exploration of such halogenated aromatic compounds has been driven by their potential applications in medicinal chemistry. The presence of both bromo and chloro substituents on the benzene ring enhances its reactivity, making it a valuable precursor for further functionalization. This property is particularly useful in cross-coupling reactions, which are fundamental to constructing more intricate molecular architectures.

One of the most compelling aspects of 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-3-methylbenzene is its role in synthesizing biologically active molecules. Researchers have leveraged its reactivity to develop new scaffolds for drug discovery. For instance, studies have demonstrated its utility in generating derivatives with potential antimicrobial and anti-inflammatory properties. The alkyl side chain, specifically the 1-bromo-2-methylpropan-2-yl group, contributes to the compound's ability to undergo various transformations, including nucleophilic aromatic substitution and Suzuki-Miyaura coupling.

The significance of this compound is further underscored by its application in the synthesis of more complex pharmaceutical intermediates. In particular, its structural features allow for the introduction of diverse functional groups, enabling the creation of molecules with tailored biological activities. This flexibility has made it a subject of interest in both academic and industrial research settings.

Recent advancements in synthetic methodologies have expanded the utility of 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-3-methylbenzene. For example, catalytic systems have been developed that enhance the efficiency of reactions involving this compound, reducing reaction times and improving yields. These innovations have not only streamlined synthetic processes but also opened new avenues for exploring its potential applications.

The compound's behavior in various chemical environments has also been a focus of study. Researchers have investigated its reactivity under different conditions, including solvent effects and temperature dependencies. Such studies provide critical insights into how best to utilize this intermediate in synthetic workflows, ensuring optimal outcomes for drug development projects.

From a pharmaceutical perspective, the derivatives of 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-3-methylbenzene hold promise as lead compounds for therapeutic intervention. By modifying its structure through selective functionalization, scientists can fine-tune its pharmacological properties. This approach has been successful in identifying candidates with improved efficacy and reduced toxicity profiles.

The synthesis and application of this compound also highlight the importance of green chemistry principles. Efforts have been made to develop more sustainable methods for producing 2229345-64-4, minimizing waste and reducing environmental impact. Such initiatives align with broader industry trends toward eco-friendly chemical processes.

In conclusion, 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-3-methylbenzene (CAS No. 2229345-64-4) represents a fascinating example of how structural complexity can be harnessed for pharmaceutical innovation. Its reactivity, versatility, and potential biological activity make it a valuable asset in modern drug discovery efforts. As research continues to evolve, this compound is likely to remain at the forefront of chemical biology investigations.